Cas no 36772-57-3 (1,2,4-Benzotriazin-3(2H)-one)

1,2,4-Benzotriazin-3(2H)-one structure
1,2,4-Benzotriazin-3(2H)-one structure
1,2,4-Benzotriazin-3(2H)-one
36772-57-3
C7H5N3O
147.134100675583
1479338

1,2,4-Benzotriazin-3(2H)-one Properties

Names and Identifiers

    • 1,2,4-Benzotriazin-3(2H)-one
    • 1,2,4-Benzotriazin-3(4H)-one
    • KEKCQXQAPNKMLX-UHFFFAOYSA-N
    • 1S/C7H5N3O/c11-7-8-5-3-1-2-4-6(5)9-10-7/h1-4H,(H,8,10,11)
    • N1C2=CC=CC=C2NC(=O)N=1

Computed Properties

  • 147.04335

Experimental Properties

  • 53.82
  • 209-210 °C
  • 10.47±0.20(Predicted)
  • 1.47±0.1 g/cm3(Predicted)

1,2,4-Benzotriazin-3(2H)-one Related Literature

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